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Compound of Interest

Compound Name: 3-Ethyloctan-3-ol

Cat. No.: B15494338

An In-depth Technical Guide to the Physical Properties of 3-Ethyloctan-3-ol

This document provides a comprehensive overview of the key physical properties of 3-
Ethyloctan-3-ol, tailored for researchers, scientists, and professionals in the field of drug
development. The information is presented to facilitate easy access and comparison, with
detailed experimental methodologies for the cited properties.

Core Physical Properties

3-Ethyloctan-3-ol is a tertiary alcohol with the molecular formula C1oH220.[1][2][3][4] Its
structure consists of an octane backbone with an ethyl group and a hydroxyl group both
attached to the third carbon atom. This structure influences its physical characteristics, which
are crucial for its handling, application, and behavior in various chemical and biological
systems.

Quantitative Data Summary

The following table summarizes the principal physical properties of 3-Ethyloctan-3-ol.
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Physical Property Value Reference
Molecular Weight 158.28 g/mol [1112113114]
- _ 199 °C/201.3 °C (at 760
Boiling Point [5]1[6]
mmHgQ)

Melting Point -1.53 °C (estimated) [5][6]
Density 0.828 - 0.8360 g/mL [51[6]
Refractive Index 1.434 - 1.4370 [5][6]

- Insoluble in water; Soluble in
Solubility _ [7]
alcohol and ether (inferred)

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of liquid compounds like 3-Ethyloctan-3-ol.

Determination of Boiling Point

The boiling point is a fundamental physical property that can be determined through several
methods, including distillation and the Thiele tube method.[8]

Protocol: Thiele Tube Method[8]

o Sample Preparation: A small sample of 3-Ethyloctan-3-ol (less than 0.5 mL) is placed in a
small test tube (Durham tube).[8]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample.[8]

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil).[8]

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyloctan-3-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2051323&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=2051-32-3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-7-8-9-10(11%2C5-2)6-3/h11H%2C4-9H2%2C1-3H3
https://m.chemicalbook.com/ProductChemicalPropertiesCB9894075_EN.htm
https://www.guidechem.com/encyclopedia/es/3-octanol-3-ethyl--dic158474.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9894075_EN.htm
https://www.guidechem.com/encyclopedia/es/3-octanol-3-ethyl--dic158474.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9894075_EN.htm
https://www.guidechem.com/encyclopedia/es/3-octanol-3-ethyl--dic158474.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9894075_EN.htm
https://www.guidechem.com/encyclopedia/es/3-octanol-3-ethyl--dic158474.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Octanol
https://www.benchchem.com/product/b15494338?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b15494338?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Observation: As the temperature approaches the boiling point, a stream of bubbles will
emerge from the open end of the capillary tube. Heating is continued until a steady stream of
bubbles is observed.[8]

o Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling
point is the temperature at which the liquid just begins to enter the capillary tube.[8]

Determination of Density

The density of a liquid is its mass per unit volume and is typically measured using a
pycnometer or by direct mass and volume measurements.[9][10]

Protocol: Mass and Volume Measurement[11]

o Mass of Empty Container: The mass of a clean, dry graduated cylinder or volumetric flask is
measured using an analytical balance.[11]

o Volume of Liquid: A known volume of 3-Ethyloctan-3-ol is added to the graduated cylinder.
The volume is read from the bottom of the meniscus.[11]

e Mass of Container and Liquid: The combined mass of the graduated cylinder and the liquid is
measured.[11]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the combined mass. The density is then calculated by dividing the mass of
the liquid by its volume.[9]

o Temperature Control: The temperature of the liquid should be recorded as density is
temperature-dependent.[9] For high precision, measurements should be conducted at a
controlled temperature, such as 20°C.[10]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and can be measured using a
refractometer.

Protocol: Abbe Refractometer
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» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of 3-Ethyloctan-3-ol are placed on the clean, dry prism of
the refractometer.

e Measurement: The prism is closed, and the light source is switched on. The adjustment knob
is turned until the boundary line between the light and dark fields is sharp and centered in
the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature
should be noted as the refractive index is temperature-dependent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 3-Ethyloctan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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